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Compound of Interest

Compound Name: ML399

Cat. No.: B609167 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ML399, a chemical compound utilized in scientific research. Adherence to these procedures is

critical to ensure personnel safety and environmental protection. ML399 is classified as harmful

if swallowed, causes skin and serious eye irritation, may provoke an allergic skin reaction, and

is very toxic to aquatic life with long-lasting effects[1].

Key Safety and Hazard Information
Proper handling and disposal of ML399 require a clear understanding of its associated hazards

and the necessary safety precautions. The following table summarizes critical data sourced

from the material's safety data sheet (SDS).
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Parameter Specification Source

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH317: May cause an

allergic skin reactionH319:

Causes serious eye

irritationH410: Very toxic to

aquatic life with long lasting

effects

[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, suitable

respirator.

[1]

Handling Precautions

Avoid contact with skin, eyes,

and clothing. Avoid inhalation

of dust. Do not eat, drink, or

smoke in handling areas.

Wash hands thoroughly after

handling.

[1][2]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Storage Conditions

Store in a cool, well-ventilated

area in a tightly sealed

container. Powder: -20°C; In

solvent: -80°C. Keep away

from direct sunlight and

ignition sources.

[1]

Experimental Protocol: Step-by-Step Disposal
Procedures
The disposal of ML399 and associated waste must be conducted in strict accordance with

institutional policies and local, state, and federal regulations[1]. The following protocol provides
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a detailed, step-by-step methodology for its safe disposal in a laboratory setting.

Waste Segregation and Collection
Proper segregation is the first critical step to prevent accidental reactions and ensure compliant

disposal.

Do Not Mix Wastes: Never mix ML399 waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health & Safety (EHS) office[3].

Solid Waste:

Collect unused or expired pure ML399 powder in its original container or a clearly labeled,

compatible container.

Place contaminated personal protective equipment (gloves, weighing paper, etc.) into a

dedicated, sealed plastic bag or container labeled "ML399 Solid Waste."

Liquid Waste:

Collect solutions containing ML399 in a dedicated, leak-proof, and chemically compatible

waste container. Halogenated and non-halogenated solvent wastes should generally be

segregated[3].

The container must be clearly labeled "Hazardous Waste: ML399 in [Solvent Name]" and

include the approximate concentration.

Keep waste containers securely closed except when adding waste[3]. Do not overfill

containers; it is recommended not to fill above 75% capacity[4].

Contaminated Labware:

Sharps: Contaminated needles, syringes, or razor blades must be placed in a designated

sharps container.

Glassware: Rinse contaminated glassware (e.g., flasks, beakers) three times with a

suitable solvent. The rinsate must be collected and disposed of as ML399 liquid
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hazardous waste[3]. After triple-rinsing, the glassware can typically be washed and

reused. Empty, unrinsed containers must be disposed of as hazardous waste.

Labeling and Storage of Waste
Accurate labeling and safe storage are mandatory for regulatory compliance and safety.

Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full

chemical name "ML399," and a clear description of the hazard (e.g., "Toxic," "Aquatic Toxin")

[5]. If in a solution, list all components and their approximate percentages[5].

Storage Location: Store waste in a designated Satellite Accumulation Area (SAA) within the

laboratory[5]. This area must be under the control of the laboratory personnel, away from

drains, and segregated from incompatible materials[1][3].

Container Integrity: Regularly inspect waste containers for leaks or degradation. Ensure caps

are tightly sealed[3][5].

Final Disposal
Disposal must be managed through your institution's official channels.

Contact EHS: Arrange for a pickup of the hazardous waste through your institution's

Environmental Health & Safety (EHS) office or designated waste management provider.

Professional Disposal: ML399 waste must be disposed of via a licensed professional waste

disposal service or an approved waste disposal plant[1][2][6].

Environmental Precaution: Under no circumstances should ML399 or its containers be

disposed of in the regular trash or poured down the drain[1]. Its high aquatic toxicity

necessitates containment and professional disposal to prevent environmental release[1][7].

Workflow for ML399 Waste Management
The following diagram illustrates the decision-making and procedural flow for the safe handling

and disposal of ML399 waste in a research environment.
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Caption: Workflow for the safe segregation, storage, and disposal of ML399 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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